Cas no 2680820-52-2 (tert-butyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate)

• Product Name: tert-butyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate
• CAS No: 2680820-52-2
• MF: C₁₄H₁₅BrN₂O₂S
• MW: 355.250101327896
• CID: 5624957
• PubChem ID: 165921521
• Update Time: 2025-11-07

tert-butyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299111
• 2680820-52-2
• tert-butyl N-[2-(4-bromophenyl)-1,3-thiazol-4-yl]carbamate
• tert-butyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate

• Inchi： 1S/C14H15BrN2O2S/c1-14(2,3)19-13(18)17-11-8-20-12(16-11)9-4-6-10(15)7-5-9/h4-8H,1-3H3,(H,17,18)
• InChI Key： LFDZBNZZALAUTQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(=CS1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 354.00376g/mol
• Monoisotopic Mass: 354.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate (CAS No. 2680820-52-2)

The compound tert-butyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate (CAS No. 2680820-52-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a thiazole ring and a bromophenyl moiety, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate?" The synthesis typically involves multi-step organic reactions, starting with the condensation of 4-bromobenzaldehyde with thiosemicarbazide, followed by cyclization to form the thiazole core. The final step often includes the introduction of the tert-butyl carbamate protecting group, which enhances the compound's stability during further transformations.

In the context of current trends, the demand for heterocyclic compounds like tert-butyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate has surged due to their role in addressing antibiotic resistance and chronic diseases. This aligns with the growing interest in "green chemistry approaches for heterocyclic synthesis", a topic frequently searched by chemists aiming to reduce environmental impact. The bromine atom in this compound also makes it a valuable candidate for cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in modern medicinal chemistry.

Another hot topic is the computational modeling of such compounds. Researchers often search for "molecular docking studies of thiazole derivatives" to predict their binding affinity with biological targets. The tert-butyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate structure, with its planar thiazole ring and hydrophobic tert-butyl group, exhibits favorable interactions with proteins involved in inflammatory pathways, making it a subject of computational and experimental studies alike.

From an industrial perspective, scalability is a key concern. Queries like "large-scale production of tert-butyl carbamate derivatives" highlight the need for optimized protocols. The compound's stability under various pH conditions and its solubility profile in organic solvents are critical factors for process chemists. Recent advancements in flow chemistry have enabled more efficient synthesis of such intermediates, reducing waste and improving yields.

In summary, tert-butyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate (CAS No. 2680820-52-2) represents a nexus of innovation in organic synthesis and drug development. Its structural complexity and functional versatility continue to inspire research across multiple disciplines, from synthetic methodology to therapeutic applications. As the scientific community prioritizes sustainable chemistry and targeted drug design, this compound is poised to remain a focal point in cutting-edge research.